3-(furan-2-ylmethyl)-1-(4-methoxyphenyl)-7,8-dimethyl-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one

Specification

• Molecular Formula: C20H22N4O3
• Molecular Weight: 366.4 g/mol
• IUPAC Name: 3-(furan-2-ylmethyl)-1-(4-methoxyphenyl)-7,8-dimethyl-2,4-dihydropyrimido[1,2-a][1,3,5]triazin-6-one
• Standard InChI: InChI=1S/C20H22N4O3/c1-14-15(2)21-20-23(16-6-8-17(26-3)9-7-16)12-22(13-24(20)19(14)25)11-18-5-4-10-27-18/h4-10H,11-13H2,1-3H3
• Standard InChI Key: QQYGDQFDINTYAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2N(CN(CN2C1=O)CC3=CC=CO3)C4=CC=C(C=C4)OC)C

Introduction

The compound 3-(furan-2-ylmethyl)-1-(4-methoxyphenyl)-7,8-dimethyl-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a]triazin-6-one is a complex organic molecule that integrates a pyrimidine and triazine framework. It features a furan ring and a methoxy-substituted phenyl group, contributing to its potential biological activity. The molecular formula of this compound is not explicitly provided in reliable sources, but its molecular weight is approximately 377.4 g/mol, similar to related compounds with slightly different substituents.

Chemical Reactivity

The presence of multiple functional groups, such as the furan and methoxy groups, contributes to the compound's chemical reactivity. Potential reactions may include oxidation, substitution, and interactions with other molecules that could lead to the formation of derivatives with distinct functional groups.

Synthesis Methods

The synthesis of this compound typically involves multi-step reactions. While specific methods are not detailed in reliable sources, general approaches might include:

• Condensation Reactions: Involving the combination of appropriate precursors to form the pyrimido-triazine core.

• Substitution Reactions: To introduce the furan and methoxyphenyl substituents.

Potential Applications

The potential applications of this compound are diverse and may include:

• Biological Activity: Preliminary studies suggest interactions with biological systems, potentially leading to therapeutic applications.

• Pharmaceutical Research: Its structural features may confer properties suitable for treating various conditions, particularly neurological disorders.

Comparison with Similar Compounds

Compound Name	Structural Features	Unique Aspects
1-(2-methoxyphenyl)-7,8-dimethyl-3-(pyridin-2-ylmethyl)-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a]triazin-6-one	Pyrimidine and pyridine rings	Contains a pyridine instead of furan
(5Z)-1-(furan-2-ylmethyl)-5-[[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-1,3-diazinane-2,4,6-trione	Diazinane structure	Incorporates a diazinane component
1-(4-Methoxyphenyl)-3-(2-methyl-5-(piperidin-1-ylsulfonyl)furan-3-yl)urea	Urea functional group	Different functional group leading to distinct activity